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Compound of Interest

Compound Name:
Methyl 2-amino-5-

methylthiophene-3-carboxylate

Cat. No.: B124070 Get Quote

An In-Depth Technical Guide to the Safe Handling and Application of Methyl 2-amino-5-
methylthiophene-3-carboxylate

Executive Summary
Methyl 2-amino-5-methylthiophene-3-carboxylate is a polysubstituted 2-aminothiophene, a

class of heterocyclic compounds recognized as a "privileged scaffold" in medicinal chemistry.[1]

[2][3] Its structural motifs are integral to the development of a wide array of biologically active

agents, including antiprotozoal, antiproliferative, antiviral, and antibacterial compounds.[2][3][4]

This guide provides a comprehensive overview for researchers, scientists, and drug

development professionals on the safe handling, storage, application, and disposal of this

valuable chemical intermediate. Adherence to the protocols outlined herein is critical to

mitigating risks and ensuring the integrity of experimental outcomes.

Chemical Identity and Physicochemical Properties
Understanding the fundamental properties of a chemical is the bedrock of its safe handling.

Methyl 2-amino-5-methylthiophene-3-carboxylate is a solid compound with characteristics

that necessitate specific laboratory controls.
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Property Value Source

IUPAC Name
methyl 2-amino-5-

methylthiophene-3-carboxylate
[5]

CAS Number 19369-53-0 [6][7]

Molecular Formula C₇H₉NO₂S [5]

Molecular Weight 171.22 g/mol [5][6]

Appearance Solid [1]

SMILES CC1=CC(=C(S1)N)C(=O)OC [5]

Hazard Identification and GHS Classification
According to aggregated data from notifications to the European Chemicals Agency (ECHA),

Methyl 2-amino-5-methylthiophene-3-carboxylate is classified with the following hazards.[5]

It is crucial to recognize these risks before any handling occurs.

Hazard Class &
Category

Pictogram Signal Word Hazard Statement

Skin Irritation,

Category 2
GHS07 Warning

H315: Causes skin

irritation

Eye Irritation,

Category 2A
GHS07 Warning

H319: Causes serious

eye irritation

STOT SE, Category 3 GHS07 Warning
H335: May cause

respiratory irritation

Source: ECHA C&L Inventory.[5][8]

Causality of Hazards:

Skin and Eye Irritation (H315, H319): The aminothiophene structure can interact with

moisture on the skin and mucous membranes of the eyes, leading to localized irritation.

Prolonged or repeated contact can exacerbate this effect.
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Respiratory Irritation (H335): As a fine solid or powder, the compound can be easily

aerosolized. Inhalation of these particles can irritate the respiratory tract, leading to

symptoms such as coughing and shortness of breath.[5][8]

Risk Assessment and Control Workflow
A systematic approach to risk management is mandatory. The following workflow should be

implemented before beginning any experiment involving this compound.

Risk Management Protocol

Step 1: Identify Hazards
(H315, H319, H335)

Step 2: Assess Risks
(Exposure routes: Inhalation,
Skin/Eye Contact, Ingestion)

Analyze potential
exposure

Step 3: Implement Controls
(PPE, Engineering Controls,

Administrative Controls)

Select appropriate
mitigation measures

Step 4: Review & Refine
(Monitor effectiveness,

update protocols as needed)

Ensure ongoing
 safety

Click to download full resolution via product page

Caption: A four-step workflow for managing risks associated with chemical handling.

Safe Handling and Personal Protective Equipment
(PPE)
Based on the identified hazards, a stringent set of handling procedures must be followed. All

operations should be conducted within a certified chemical fume hood to mitigate inhalation

risks.

4.1. Engineering Controls

Primary Control: Always handle Methyl 2-amino-5-methylthiophene-3-carboxylate inside

a properly functioning chemical fume hood to control airborne dust and prevent respiratory

exposure.[7]

Secondary Control: Ensure an eyewash station and safety shower are readily accessible and

have been recently tested.
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4.2. Personal Protective Equipment (PPE) The following table outlines the minimum required

PPE.

Protection Type Specification Rationale

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.

Prevents eye contact with

airborne particles, which can

cause serious irritation (H319).

[5]

Hand Protection

Nitrile rubber gloves (check

manufacturer's breakthrough

time).

Prevents skin contact and

irritation (H315).[5] Discard

gloves immediately if

contaminated.

Body Protection Standard laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory

Not typically required if

handled in a fume hood. If

weighing outside of a hood, a

NIOSH-approved N95

respirator is mandatory.

Prevents inhalation of dust,

which may cause respiratory

irritation (H335).[5]

4.3. Step-by-Step Handling Protocol (Solid Compound)
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Solid Handling Workflow

Start

1. Don PPE
(Gloves, Goggles, Lab Coat)

End

2. Prepare Workspace
(Inside fume hood, decontaminate surface)

3. Weigh Compound
(Use anti-static weigh boat, minimize dust)

4. Transfer to Reaction Vessel
(Use spatula, rinse weigh boat with solvent)

5. Clean Up
(Wipe surfaces, dispose of contaminated waste)

6. Doff PPE & Wash Hands
(Remove gloves last)

Click to download full resolution via product page

Caption: Step-by-step protocol for safely weighing and handling the solid compound.
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Application in Synthesis: The Gewald Reaction
Context
Methyl 2-amino-5-methylthiophene-3-carboxylate is a classic product of the Gewald

reaction, a multicomponent condensation that is a cornerstone for synthesizing 2-

aminothiophenes.[9][10][11] Understanding its synthesis provides context for its potential

impurities and handling considerations.

The reaction typically involves a ketone or aldehyde, an α-cyanoester, and elemental sulfur in

the presence of a base.[10][12]

Propionaldehyde

Methyl Cyanoacetate

Elemental Sulfur

Base (e.g., Triethylamine)
Solvent (e.g., DMF)

Heat (~45°C)

Combine & React {Methyl 2-amino-5-methyl-
thiophene-3-carboxylate}

Knoevenagel Condensation,
Sulfur Addition & Cyclization

Click to download full resolution via product page

Caption: Simplified schematic of the Gewald reaction for synthesizing the title compound.[13]

[14]

This synthetic route highlights that the final product may be handled in a solution containing

residual base (e.g., triethylamine) or solvent (e.g., DMF), which have their own significant

hazards. Always consult the Safety Data Sheet for all components in a reaction mixture.

Storage and Disposal
Proper storage and disposal are critical for laboratory safety and environmental compliance.

6.1. Storage

Condition: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8]

Location: Store locked up.[8]

Incompatibilities: Keep away from strong oxidizing agents.
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6.2. Disposal

Procedure: Dispose of waste material in accordance with local, state, and federal

regulations.[7][15]

Method: Place solid waste or absorbed material into sealed, labeled containers for collection

by environmental health and safety personnel.[7] Do not dispose of down the drain.

Emergency and First Aid Procedures
In case of accidental exposure, immediate and appropriate action is required.

Inhalation (P304+P340): If inhaled, remove the person to fresh air and keep them

comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[8]

Skin Contact (P302+P352): If on skin, wash with plenty of soap and water. If skin irritation

occurs, get medical advice/attention.[5] Remove and wash contaminated clothing before

reuse.

Eye Contact (P305+P351+P338): If in eyes, rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists,

get medical advice/attention.[5]

Spills: For small spills, carefully sweep up the solid, avoiding dust generation. Place in a

sealed container for disposal. For large spills, evacuate the area and contact emergency

personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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